Cas no 3114-44-1 (Chlormadinol Acetate)

• Product Name: Chlormadinol Acetate
• CAS No: 3114-44-1
• MF: C₂₃H₃₁ClO₄
• MW: 406.942846536636
• CID: 306427
• PubChem ID: 3080592
• Update Time: 2025-04-19

Chlormadinol Acetate Chemical and Physical Properties

Names and Identifiers

• Pregna-4,6-dien-20-one,17-(acetyloxy)-6-chloro-3-hydroxy-, (3b)-
• Chlormadinol Acetate
• [(3S,8R,9S,10R,13S,14S,17R)-17-acetyl-6-chloro-3-hydroxy-10,13-dimethyl-1,2,3,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate
• 17-Acetoxy-6-chloro-3-hydroxypregna-4,6-dien-20-one
• 6-Chlor-6-dehydro-17-hydroxyprogesteron acetat
• A-Hydroxychlormadinone Acetate
• CMLA
• STG 155
• DTXSID30953232
• Pregna-4,6-dien-20-one, 17-(acetyloxy)-6-chloro-3-hydroxy-, (3beta)-
• NSC 92338
• ICI 39575
• (3')-17-(Acetyloxy)-6-chloro-3-hydroxypregna-4,6-dien-20-one
• J-018259
• 6-Chloro-3-hydroxy-20-oxopregna-4,6-dien-17-yl acetate
• 3'-Hydroxychlormadinone Acetate
• SCHEMBL1406037
• 3114-44-1
• DB-248395

• Inchi： 1S/C23H31ClO4/c1-13(25)23(28-14(2)26)10-7-18-16-12-20(24)19-11-15(27)5-8-21(19,3)17(16)6-9-22(18,23)4/h11-12,15-18,27H,5-10H2,1-4H3/t15-,16+,17-,18-,21+,22-,23-/m0/s1
• InChI Key： QQEHDZXXCDSAFE-JBSAMAPISA-N
• SMILES： ClC1C2=C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@](C(C)=O)(CC[C@H]3[C@@H]2C=1)OC(C)=O)O

Computed Properties

• Exact Mass: 406.19100
• Monoisotopic Mass: 406.1910872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: 4.54350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives